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Compound of Interest

Compound Name: Sulcatone

Cat. No.: B7770689 Get Quote

Essential Safety and Disposal Information for Researchers and Scientists

This document provides comprehensive guidance on the proper disposal procedures for

sulcatone (6-Methyl-5-hepten-2-one), a flammable liquid and environmental hazard.

Adherence to these protocols is crucial for ensuring laboratory safety and environmental

protection. This information is intended for researchers, scientists, and drug development

professionals who handle this chemical.

Immediate Safety Concerns and Hazard
Identification
Sulcatone is classified as a hazardous substance.[1] Key hazards include:

Flammability: It is a flammable liquid and vapor.[1][2] Keep away from heat, sparks, open

flames, and hot surfaces.[2] Use of spark-proof tools and explosion-proof equipment is

required.[1]

Eye Irritation: Causes serious eye irritation.

Aquatic Toxicity: Harmful to aquatic life with long-lasting effects. Avoid release to the

environment.

Personal Protective Equipment (PPE)
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When handling sulcatone, especially during disposal, the following personal protective

equipment is mandatory:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.

Hand Protection: Wear protective gloves.

Body Protection: Wear protective clothing.

Spill Management Protocol
In the event of a sulcatone spill, follow these steps to mitigate exposure and environmental

contamination:

Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Use a non-combustible, inert absorbent material such as sand, silica gel,

or universal binder to soak up the spill.

Collect the Waste: Carefully collect the absorbed material using non-sparking tools and place

it into a suitable, closed container for disposal.

Decontaminate the Area: Clean the spill area thoroughly.

Do Not Use Water to Flush: Do not flush sulcatone into surface water or the sanitary sewer

system.

Sulcatone Disposal Procedure
The primary and recommended method for sulcatone disposal is through an approved waste

disposal plant. It is imperative to adhere to all local, state, and federal regulations concerning

hazardous waste disposal.

Step-by-Step Disposal Guide:
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Waste Collection:

Collect all sulcatone waste, including contaminated absorbent materials, in a designated,

properly labeled, and sealed container.

Ensure the container is suitable for flammable liquids.

Labeling:

Clearly label the waste container as "Hazardous Waste," "Flammable Liquid," and

"Sulcatone." Include the date of accumulation.

Storage:

Store the waste container in a well-ventilated, designated hazardous waste storage area

away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.

Arrange for Professional Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

Provide the disposal company with the Safety Data Sheet (SDS) for sulcatone to ensure

they can handle it appropriately.

Quantitative Data Summary
The following table summarizes key quantitative data for sulcatone.
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Property Value Reference

CAS Number 110-93-0

Molecular Formula C8H14O

Molecular Weight 126.20 g/mol

Flash Point 50.6 °C (123.1 °F)

Boiling Point 73 °C at 18 mmHg

Melting Point -67 °C

Aquatic Toxicity (EC50)

191 mg/L for 72h

(Desmodesmus subspicatus);

101 mg/L for 96h

(Desmodesmus subspicatus)

Aquatic Toxicity (LC50) 83.3 - 88.2 mg/L for 96h (Fish)

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

sulcatone.
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Sulcatone Waste Generated
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Caption: Sulcatone Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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